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Compound of Interest

Compound Name: DL-beta-Phenylalanine

Cat. No.: B146209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical properties of

DL-beta-Phenylalanine. The information is compiled from various scientific sources to support

research, development, and formulation activities. This document details key thermodynamic

parameters, the experimental methodologies used for their determination, and relevant

biological pathways.

Core Thermochemical Data
The following tables summarize the available quantitative thermochemical data for DL-beta-
Phenylalanine and its alpha-isomer, DL-Phenylalanine, for comparative purposes. It is

important to note that comprehensive experimental thermochemical data specifically for DL-
beta-Phenylalanine is limited in the public domain. Much of the available detailed data

pertains to the alpha-isomer.

Table 1: General and Physical Properties
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Property
Value for DL-beta-
Phenylalanine

Value for DL-alpha-
Phenylalanine

Reference(s)

Molecular Formula C₉H₁₁NO₂ C₉H₁₁NO₂ [1][2]

Molecular Weight 165.19 g/mol 165.19 g/mol [1][2]

CAS Number 614-19-7 150-30-1 [1][2]

Physical Description

White

powder/crystalline

solid

White crystalline

platelets, odorless
[1][3]

Melting Point 222 °C (decomposes)
266-267 °C

(decomposes)
[1][4][5]

Table 2: Thermodynamic Properties
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Property
Value for DL-alpha-
Phenylalanine

Method Reference(s)

Standard Enthalpy of

Combustion

(ΔcH°solid)

-4646.3 ± 0.8 kJ/mol
Combustion

Calorimetry
[6]

-4667.4 kJ/mol
Combustion

Calorimetry
[6]

-4653.00 ± 2.50

kJ/mol
Not Specified [7]

Standard Enthalpy of

Formation (ΔfH°solid)
-460.60 ± 2.60 kJ/mol

From Combustion

Data

Constant Pressure

Heat Capacity

(Cp,solid)

203.1 J/mol·K (at

298.15 K)
Not Specified [6]

203.01 J/mol·K (at

298.15 K)

Temperature range 11

to 305 K
[6]

Standard Molar

Entropy (S°solid,1

bar)

213.64 J/mol·K Not Specified [6]

Enthalpy of

Sublimation (ΔsubH)

154 ± 0.8 kJ/mol (at

455 K)

Vapor Pressure

Measurement
[6]

Note: Comprehensive experimental thermochemical data specifically for DL-beta-
Phenylalanine is not readily available in the cited literature. The data for DL-alpha-

Phenylalanine is provided as a reference for a structurally similar compound.

Table 3: Solubility Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C63912&Units=SI&Mask=7
https://webbook.nist.gov/cgi/cbook.cgi?ID=C63912&Units=SI&Mask=7
https://www.chemeo.com/cid/35-107-4/DL-Phenylalanine
https://webbook.nist.gov/cgi/cbook.cgi?ID=C63912&Units=SI&Mask=7
https://webbook.nist.gov/cgi/cbook.cgi?ID=C63912&Units=SI&Mask=7
https://webbook.nist.gov/cgi/cbook.cgi?ID=C63912&Units=SI&Mask=7
https://webbook.nist.gov/cgi/cbook.cgi?ID=C63912&Units=SI&Mask=7
https://www.benchchem.com/product/b146209?utm_src=pdf-body
https://www.benchchem.com/product/b146209?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent
Solubility of DL-alpha-
Phenylalanine

Reference(s)

Water Soluble [3]

Dilute Mineral Acid Soluble [3]

Dilute Alkali Hydroxide

Solutions
Soluble [3]

Ethanol Slightly Soluble [3]

Experimental Protocols
The determination of the thermochemical properties listed above relies on precise calorimetric

and analytical techniques. Below are detailed descriptions of the general experimental

methodologies employed for these measurements.

Combustion Calorimetry for Enthalpy of Combustion
The standard enthalpy of combustion is determined using a bomb calorimeter.

Experimental Workflow: Bomb Calorimetry
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Sample Preparation

Bomb Assembly

Calorimetric Measurement

Data Analysis

Weigh Sample (e.g., DL-Phenylalanine)

Press into a Pellet

Attach Fuse Wire

Place Pellet in Bomb

Add 1 mL of Water

Seal the Bomb

Pressurize with Oxygen (e.g., 30 atm)

Immerse Bomb in Water Bath

Allow to Equilibrate

Ignite Sample

Record Temperature Rise

Apply Corrections (e.g., for fuse wire, nitric acid formation)

Calculate Heat of Combustion

Click to download full resolution via product page

Caption: Workflow for determining the enthalpy of combustion using a bomb calorimeter.

Methodology:
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Sample Preparation: A precisely weighed sample of the amino acid (typically around 1 gram)

is pressed into a pellet. A fuse wire of known length and material is attached to the

electrodes of the calorimeter bomb, with the wire in contact with the sample pellet.

Bomb Assembly: A small amount of water (e.g., 1 mL) is placed in the bottom of the bomb to

ensure that any water formed during combustion is in the liquid state. The bomb is then

sealed and purged of air before being filled with high-purity oxygen to a pressure of

approximately 30 atmospheres.

Calorimetric Measurement: The sealed bomb is submerged in a known quantity of water in

an insulated container (the calorimeter). The system is allowed to reach thermal equilibrium.

The sample is then ignited by passing an electric current through the fuse wire. The

temperature of the water bath is recorded at regular intervals before, during, and after

combustion until a stable final temperature is reached.

Data Analysis: The heat capacity of the calorimeter system is determined by burning a

standard substance with a known heat of combustion, such as benzoic acid. The heat of

combustion of the sample is calculated from the observed temperature rise, after applying

corrections for the heat released by the combustion of the fuse wire and the formation of

nitric acid from any residual nitrogen in the bomb.

Differential Scanning Calorimetry (DSC) for Melting
Point and Heat Capacity
Differential Scanning Calorimetry is a thermoanalytical technique used to determine the melting

point, enthalpy of fusion, and heat capacity of a substance.

Experimental Workflow: Differential Scanning Calorimetry (DSC)
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Sample Preparation

DSC Measurement

Data Analysis

Weigh Sample (mg scale)

Seal in DSC Pan

Place Sample and Reference Pans in DSC Cell

Prepare Empty Reference Pan

Apply Temperature Program (Heating/Cooling Rate)

Measure Differential Heat Flow

Generate Thermogram (Heat Flow vs. Temperature)

Determine Melting Point (Peak Onset/Maximum) and Enthalpy of Fusion (Peak Area)

Click to download full resolution via product page

Caption: General workflow for Differential Scanning Calorimetry (DSC) analysis.

Methodology:
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Sample Preparation: A small, accurately weighed sample of the amino acid is hermetically

sealed in an aluminum pan. An empty sealed pan is used as a reference.

DSC Measurement: The sample and reference pans are placed in the DSC instrument's

furnace. The furnace is subjected to a controlled temperature program, typically a linear

heating rate. The instrument measures the difference in heat flow required to maintain the

sample and reference at the same temperature.

Data Analysis: The output is a thermogram, a plot of differential heat flow versus

temperature. An endothermic peak indicates melting, with the onset or peak maximum

corresponding to the melting temperature. The area under the peak is proportional to the

enthalpy of fusion. For heat capacity measurements, the heat flow is measured over a range

of temperatures.

For thermally labile compounds like amino acids that may decompose before melting, Fast

Scanning Calorimetry (FSC) can be employed. FSC utilizes very high heating rates (e.g.,

>1000 K/s) to outrun the decomposition kinetics, allowing for the determination of the melting

temperature and enthalpy of fusion.

Solubility Measurement
The solubility of an amino acid in a given solvent is typically determined by the equilibrium

saturation method.

Methodology:

Equilibration: An excess amount of the solid amino acid is added to the solvent in a sealed

container. The mixture is agitated at a constant temperature for a sufficient period to ensure

that equilibrium is reached.

Separation: The saturated solution is carefully separated from the undissolved solid, usually

by filtration or centrifugation.

Quantification: The concentration of the amino acid in the saturated solution is determined

using an appropriate analytical technique, such as gravimetric analysis (evaporation of the

solvent and weighing the residue), spectroscopy (e.g., UV-Vis absorbance), or

chromatography (e.g., HPLC).
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Biological Significance and Signaling Pathway
Phenylalanine is an essential amino acid and a precursor for the synthesis of several important

neurotransmitters. The L-isomer is the form primarily utilized in these biological pathways.

Neurotransmitter Synthesis Pathway
L-phenylalanine is converted to L-tyrosine by the enzyme phenylalanine hydroxylase. L-

tyrosine is then a key precursor in the catecholamine synthesis pathway, leading to the

production of dopamine, norepinephrine (noradrenaline), and epinephrine (adrenaline).

Signaling Pathway: Phenylalanine to Catecholamines
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L-Phenylalanine

L-Tyrosine

Phenylalanine Hydroxylase

L-DOPA

Tyrosine Hydroxylase

Dopamine

DOPA Decarboxylase

Norepinephrine

Dopamine β-Hydroxylase

Epinephrine

PNMT

Click to download full resolution via product page

Caption: Biosynthetic pathway of catecholamine neurotransmitters from L-phenylalanine.

These neurotransmitters are crucial for various physiological and cognitive functions, including

mood regulation, attention, and the "fight-or-flight" response. The role of D-phenylalanine and

beta-phenylalanine in these specific pathways is less defined, though D-phenylalanine is

thought to have analgesic properties.

Conclusion
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This technical guide has summarized the key thermochemical properties of DL-beta-
Phenylalanine, with comparative data for its alpha-isomer due to the limited availability of

specific data for the beta form. Detailed experimental methodologies for determining these

properties have been outlined, providing a basis for understanding the origin and reliability of

the data. The inclusion of the primary biological pathway for phenylalanine highlights its

importance in neuroscience and drug development. For further in-depth analysis, it is

recommended to consult the original research articles cited.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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